Cas no 2408969-98-0 (1-(Iodomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane)

• Product Name: 1-(Iodomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane
• CAS No: 2408969-98-0
• MF: C₇H₁₁IO
• MW: 238.066114664078
• CID: 6558604
• PubChem ID: 146082063
• Update Time: 2025-11-01

1-(Iodomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane Chemical and Physical Properties

Names and Identifiers

• EN300-7534873
• 2408969-98-0
• 1-(Iodomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane

• Inchi： 1S/C7H11IO/c1-5-6-2-7(3-6,4-8)9-5/h5-6H,2-4H2,1H3
• InChI Key： MXBDFIBAANSXMO-UHFFFAOYSA-N
• SMILES： ICC12CC(C(C)O1)C2

Computed Properties

• Exact Mass: 237.98546g/mol
• Monoisotopic Mass: 237.98546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(Iodomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane

1-(Iodomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane (CAS No. 2408969-98-0): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

1-(Iodomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane (CAS No. 2408969-98-0) is a unique and intriguing compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its distinctive iodomethyl and methyl substituents, as well as its oxabicyclo[2.1.1]hexane framework, offers a wealth of potential applications and research opportunities.

The structural complexity of 1-(Iodomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane makes it an ideal candidate for various synthetic transformations and biological studies. The presence of the iodomethyl group, in particular, provides a versatile handle for further functionalization, enabling researchers to explore a wide range of chemical reactions and modifications.

In recent years, the interest in small, cyclic compounds with unique architectures has surged due to their potential in drug discovery and materials science. The oxabicyclo[2.1.1]hexane core of 1-(Iodomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane is particularly noteworthy for its rigidity and conformational stability, which can influence the compound's biological activity and pharmacokinetic properties.

The synthesis of 1-(Iodomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane has been reported in several studies, highlighting the importance of precise synthetic methods to achieve high yields and purity. One notable approach involves the use of transition-metal-catalyzed reactions, which have proven effective in constructing the complex cyclic structure with high stereoselectivity.

Beyond its synthetic utility, 1-(Iodomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane has shown promise in various biological assays. Preliminary studies have indicated that this compound exhibits moderate to high activity against certain cancer cell lines, suggesting its potential as a lead molecule for anticancer drug development. The specific mechanisms by which it exerts its biological effects are still under investigation, but early findings point to its ability to disrupt key cellular processes such as DNA replication and protein synthesis.

In addition to its anticancer properties, 1-(Iodomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane has also been explored for its antimicrobial activity. Research has demonstrated that this compound possesses broad-spectrum antimicrobial properties, effectively inhibiting the growth of both Gram-positive and Gram-negative bacteria. This dual functionality—anticancer and antimicrobial—makes it an attractive candidate for further development in pharmaceutical applications.

The physicochemical properties of 1-(Iodomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane, including its solubility, stability, and bioavailability, are critical factors that influence its potential therapeutic applications. Studies have shown that the compound exhibits good solubility in organic solvents and moderate solubility in water, which can be advantageous for formulation purposes.

To further enhance the therapeutic potential of 1-(Iodomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane, researchers are actively investigating various prodrug strategies to improve its pharmacokinetic profile and reduce potential side effects. These efforts include the design of prodrugs that can be selectively activated at specific sites within the body, thereby increasing the compound's efficacy while minimizing systemic toxicity.

The environmental impact of chemical compounds is another important consideration in their development and application. Studies on the biodegradability and ecotoxicity of 1-(Iodomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane are ongoing to ensure that it meets environmental safety standards and can be used sustainably.

In conclusion, 1-(Iodomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane (CAS No. 2408969-98-0) represents a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an exciting area of study for scientists and researchers worldwide.